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Abstract

Eclipta alba (L.) Hassk., commonly known as Bhringraj or False Daisy, is a revered medicinal
plant in traditional systems of medicine, including Ayurveda, Unani, and Siddha.[1] Its
ethnobotanical applications are extensive, ranging from the treatment of hepatic and splenic
enlargements to remedies for hair loss and skin disorders.[2][3] The therapeutic potential of this
herb is attributed to a rich array of phytochemicals, notably saponins, flavonoids, and
coumestans.[2][4] This technical guide focuses on the ethnobotanical uses of Eclipta alba, with
a particular emphasis on the pharmacological activities of its triterpenoid saponins, such as
Ecliptasaponin D and the more extensively studied Ecliptasaponin A. We provide a
comprehensive overview of traditional preparations, summarize available quantitative data,
detail key experimental protocols, and visualize cellular signaling pathways to bridge the gap
between traditional knowledge and modern pharmacological research.

Ethnobotanical Landscape of Eclipta alba

Eclipta alba has a long and rich history of use in traditional medicine across various cultures,
particularly in India. The plant is considered a tonic and is used to treat a wide spectrum of
ailments. The primary ethnobotanical uses are summarized below:
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Hepatic Disorders:Eclipta alba is renowned as a hepatoprotective agent. Traditionally, the
leaf juice is administered, often with honey, to treat jaundice and other liver ailments. It is
also used to manage spleen enlargement and cirrhosis. The plant is believed to stimulate
bile flow and protect the liver parenchyma.

Hair and Scalp Care: Known as the "king of hairs," Eclipta alba is a primary ingredient in
numerous formulations for promoting hair growth, preventing premature graying, and
reducing dandruff. The fresh juice of the leaves or an oil preparation made by boiling the leaf
juice with sesame or coconut oil is massaged into the scalp.

Dermatological Conditions: A paste made from the leaves is applied topically to treat a
variety of skin diseases, including eczema, wounds, and boils. Its anti-inflammatory
properties are utilized to soothe irritated skin.

Respiratory Ailments: The plant is used in the treatment of asthma and bronchitis. It is
believed to help clear mucus from the respiratory tract.

Gastrointestinal Issues: It is considered a digestive stimulant that can improve appetite and
digestion. Leaf extracts are given orally for diarrhea and indigestion.

Other Traditional Uses:Eclipta alba has also been traditionally used for conditions such as
fever, headaches, anemia, insomnia, and as an antidote for snakebites. The seeds are
considered to have aphrodisiac properties.

Profile of Ecliptasaponin D and Related Saponins

Eclipta alba is a source of several oleanane-type triterpenoid saponins, including
Ecliptasaponins A, B, C, and D.

o Ecliptasaponin D: This compound is a triterpenoid glucoside isolated from Eclipta alba. Its
structure has been identified as 33, 163-dihydroxy olean-12-ene-28-oic acid-33-O-3-D-
glucopyranoside. While Eclipta alba as a whole is known for its anti-inflammatory,
hepatoprotective, antioxidant, and immunomodulatory effects, specific quantitative
pharmacological data for Ecliptasaponin D is limited in the current scientific literature.

» Ecliptasaponin A: In contrast, Ecliptasaponin A, another pentacyclic triterpenoid saponin from
Eclipta alba, has been more extensively studied. It is structurally identical to Eclalbasaponin
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Il. Research has highlighted its potent anti-cancer, anti-inflammatory, and anti-fibrotic
properties. Due to the wealth of available data, Ecliptasaponin A serves as a significant

example of the therapeutic potential of saponins from this plant.

Pharmacological Activities and Quantitative Data

The pharmacological activities of Eclipta alba extracts and their isolated saponins have been a
subject of modern scientific investigation. The most detailed mechanistic studies have focused
on Ecliptasaponin A, particularly its effects on cancer cells.

Anticancer Activity of Ecliptasaponin A

Ecliptasaponin A has demonstrated significant anticancer effects, especially against non-small
cell lung cancer (NSCLC). Studies have shown that it can potently suppress the viability of
human lung cancer cells (H460 and H1975) in a dose- and time-dependent manner.

Table 1: Quantitative Analysis of Ecliptasaponin A Activity
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Hepatoprotective Activity

Aqueous extracts of Eclipta alba have shown significant hepatoprotective activity against CCla-
induced liver toxicity in rats. Administration of the extract at doses of 250 mg/kg and 500 mg/kg
prevented the elevation of serum markers of liver damage, such as ALT, AST, ALP, and total
bilirubin. The components of Eclipta alba, including saponins and wedelolactone, are believed
to contribute to this effect by reducing fat deposition, mononuclear infiltration, and stimulating
the regeneration of hepatocytes.

Anti-inflammatory Activity

The ethyl acetate fraction of Eclipta alba extract has demonstrated significant inhibition of the
production of inflammatory cytokines IL-6 and TNF-a in LPS-activated RAW?264.7 cells, with
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ICso values of 43.24 + 0.83 pg/mL and 45.97 = 2.01 pg/mL, respectively.

Signaling Pathways and Mechanistic Visualizations
Ecliptasaponin A-Induced Apoptosis and Autophagy in
Lung Cancer

Ecliptasaponin A induces apoptosis in human lung cancer cells through the activation of the
Apoptosis Signal-regulating Kinase 1 (ASK1)/c-Jun N-terminal Kinase (JNK) pathway. It also
triggers autophagy, which contributes to its pro-apoptotic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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